Cas no 389873-51-2 (Dispiro[2.0.2.1]heptane-1-methanol,5,5-difluoro-, (1S,3R,4S)-)

• Product Name: Dispiro[2.0.2.1]heptane-1-methanol,5,5-difluoro-, (1S,3R,4S)-
• CAS No: 389873-51-2
• MF: C₈H₁₀F₂O
• MW: 160.161209583282
• CID: 299126
• PubChem ID: 45090706
• Update Time: 2025-04-19

Dispiro[2.0.2.1]heptane-1-methanol,5,5-difluoro-, (1S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• Dispiro[2.0.2.1]heptane-1-methanol,5,5-difluoro-, (1S,3R,4S)-
• Dispiro[2.0.2.1]heptane-1-methanol, 5,5-difluoro-, (1S,3R,4S)- (9CI)
• [(1S,3R,4S)-5,5-Difluorodispiro[2.0.2.1]Hept-1-Yl]Methanol
• 389873-51-2

• Inchi： 1S/C8H10F2O/c9-8(10)4-7(8)3-6(7)1-5(6)2-11/h5,11H,1-4H2/t5-,6-,7+/m1/s1
• InChI Key： CEIPJTDLFSXBOU-QYNIQEEDSA-N
• SMILES： FC1(C[C@@]21C[C@]12C[C@@H]1CO)F

Computed Properties

• Exact Mass: 160.07
• Monoisotopic Mass: 160.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.1